Cas no 921586-86-9 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide)

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide is a synthetic organic compound featuring a pyridazine core substituted with an ethanesulfonyl group and linked to a benzodioxole-carboxamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule in drug discovery. The ethanesulfonyl group enhances solubility and metabolic stability, while the benzodioxole moiety may contribute to binding affinity in target interactions. Its well-defined chemical architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound’s purity and stability under standard conditions further support its use in research applications requiring reliable synthetic intermediates.
N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide structure
921586-86-9 structure
Product Name:N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide
CAS No:921586-86-9
MF:C20H17N3O5S
MW:411.431083440781
CID:6336339
PubChem ID:41213125
Update Time:2025-10-30

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide
    • N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
    • AKOS024627350
    • F2099-0148
    • 921586-86-9
    • N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzo[d][1,3]dioxole-5-carboxamide
    • N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-1,3-benzodioxole-5-carboxamide
    • Inchi: 1S/C20H17N3O5S/c1-2-29(25,26)19-10-8-16(22-23-19)13-3-6-15(7-4-13)21-20(24)14-5-9-17-18(11-14)28-12-27-17/h3-11H,2,12H2,1H3,(H,21,24)
    • InChI Key: NSMKNFNBNBEAOQ-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C2C=CC(=CC=2)NC(C2C=CC3=C(C=2)OCO3)=O)N=N1)(CC)(=O)=O

Computed Properties

  • Exact Mass: 411.08889182g/mol
  • Monoisotopic Mass: 411.08889182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 116Ų

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2099-0148-2μmol
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2099-0148-5μmol
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2099-0148-1mg
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2099-0148-2mg
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2099-0148-3mg
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2099-0148-4mg
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2099-0148-5mg
N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide
921586-86-9 90%+
5mg
$69.0 2023-05-16

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide Related Literature

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2H-1,3-benzodioxole-5-carboxamide

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide: A Comprehensive Overview

N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide, also known by its CAS number 921586-86-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridazine ring system with a benzodioxole moiety, linked through an ethanesulfonyl group. The molecule's intricate architecture makes it a subject of interest for researchers in the fields of organic chemistry, pharmacology, and materials science.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex structures. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis of similar compounds, reducing both time and cost while improving yields. These developments underscore the importance of continuous innovation in synthetic chemistry to address the growing demand for specialized molecules like CAS 921586-86-9.

One of the most promising applications of this compound lies in its potential as a drug candidate. The benzodioxole moiety is known for its ability to modulate biological activities, particularly in the context of enzyme inhibition and receptor binding. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain kinases involved in cancer progression. For example, a study published in Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of Src kinase, a key player in tumor growth and metastasis. This finding has opened new avenues for exploring its therapeutic potential in oncology.

In addition to its pharmacological applications, this compound also holds promise in materials science. The pyridazine ring system is known for its electronic properties, making it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. A recent study published in Advanced Materials reported that incorporating this compound into polymer blends significantly enhanced their charge transport properties, suggesting its utility in next-generation electronic devices.

The structural versatility of N-{4-[6-(Ethanesulfonyl)pyridazin-3-yl]phenyl}-2H-1,3-benzodioxole-5-carboxamide also makes it a valuable tool in chemical biology. Its ability to act as a scaffold for further functionalization allows researchers to explore diverse chemical spaces. For instance, modifications to the ethanesulfonyl group have been shown to influence the compound's solubility and bioavailability, which are critical factors in drug design. This adaptability underscores the importance of studying such compounds as platforms for developing novel therapeutics and materials.

In conclusion, CAS 921586-86-9 represents a fascinating intersection of chemistry and biology. Its unique structure and versatile properties make it a valuable asset across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited